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Compound of Interest

Compound Name: Kushenol I

Cat. No.: B150299 Get Quote

Essential Safety and Handling Guide for Kushenol I
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Kushenol I, a natural compound isolated from the roots of

Sophora flavescens.[1] The following procedural guidance is based on available safety data for

similar compounds and general laboratory safety protocols.

Chemical and Physical Properties
A clear understanding of the substance's properties is the first step in safe handling.

Property Value

CAS Number 99119-69-4[1][2]

Molecular Formula C26H30O7[1]

Molecular Weight 454.51 g/mol [1]

Purity ≥ 98%[2]

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone.[3][4]
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Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for Kushenol I is not readily available, an SDS for

the related compound Kushenol O provides critical safety information that can be applied with

due diligence. The primary hazards are expected to be acute oral toxicity and potential aquatic

toxicity.[5] Therefore, appropriate personal protective equipment (PPE) is mandatory to prevent

exposure.

PPE Component Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, latex).[6]

To prevent skin contact.

Gloves should be discarded

after each use.[6]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[7][8]

To protect eyes from splashes

or aerosols.[5]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.[6][8]

To protect skin from accidental

spills.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

dust or aerosols are

generated.[5]

To avoid inhalation of particles

or aerosols.[5]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Weighing:

Conduct all handling of solid Kushenol I in a chemical fume hood or a ventilated enclosure

to minimize inhalation risk.

Before handling, ensure all necessary PPE is correctly worn.

Use appropriate tools (e.g., spatula, weighing paper) to handle the powder. Avoid creating

dust.
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2. Solution Preparation:

Consult solubility data to select the appropriate solvent (e.g., DMSO).[1][9]

Add the solvent to the weighed Kushenol I slowly to avoid splashing.

If the solution requires heating, use a controlled heating source like a water bath and ensure

adequate ventilation.

3. Storage:

Stock Solution: Store aliquoted solutions at -80°C for up to 6 months or -20°C for up to 1

month. Protect from light.[1] Repeated freeze-thaw cycles should be avoided.[1][4][9]

Solid Form: Store the solid compound at 4°C.[2] Keep the container tightly sealed in a cool,

well-ventilated area away from direct sunlight and ignition sources.[5]

Incompatible Materials: Avoid contact with strong acids/alkalis and strong oxidizing/reducing

agents.[5]

Disposal Plan
Proper disposal of Kushenol I and associated waste is crucial to prevent environmental

contamination and ensure laboratory safety.

1. Waste Segregation:

All disposable materials that have come into contact with Kushenol I (e.g., gloves, weighing

paper, pipette tips) should be collected in a designated, labeled hazardous waste container.

Unused solid Kushenol I and solutions should also be disposed of as hazardous chemical

waste.

2. Disposal Procedure:

Follow all local, state, and federal regulations for hazardous waste disposal.
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Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Do not dispose of Kushenol I down the drain or in regular trash.

Emergency Procedures
1. In Case of Skin Contact:

Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.

Seek medical attention if irritation persists.[5]

2. In Case of Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.[5]

3. In Case of Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek medical attention.[5]

4. In Case of Ingestion:

Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.[5]
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5. In Case of a Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Safe Handling Workflow for Kushenol I
The following diagram illustrates the key steps for the safe handling of Kushenol I, from initial

preparation to final disposal.

Preparation Handling Storage Disposal

Don PPE Work in Ventilated Area Weigh Solid Prepare Solution Store Solid/Solution Appropriately Segregate Waste Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Kushenol I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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